Cas no 479-23-2 (Benz[j]aceanthrylene,1,2-dihydro-)

Benz[j]aceanthrylene,1,2-dihydro- structure
479-23-2 structure
Product Name:Benz[j]aceanthrylene,1,2-dihydro-
CAS No:479-23-2
MF:C20H14
MW:254.325165271759
CID:331692
PubChem ID:10176
Update Time:2025-04-19

Benz[j]aceanthrylene,1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Benz[j]aceanthrylene,1,2-dihydro-
    • 1,2-dihydrobenzo[j]aceanthrylene
    • CHOLANTHRENE
    • 7,8-Dimethylen-benz<a>anthracen
    • Cholanthrene200µg
    • EINECS 207-528-2
    • CHLOROANTHRENE
    • FT-0759211
    • 1H,2H-benzo[j]aceanthrylene
    • 1,2-dihydrobenzo[j]aceanthrylen
    • Benz(j)aceanthrylene, 1,2-dihydro-
    • Benz(7,8)aceanthrene
    • 1,2-Dihydro-benzo[j]aceanthrylene
    • BRN 1965625
    • NS00031737
    • 479-23-2
    • 1,2-DIHYDROBENZ(J)ACEANTHRYLENE
    • Benz[j]aceanthrylene, 1,2-dihydro-
    • Benz(j)aceanthrene
    • 429L45KABE
    • HSDB 2809
    • Cholanthren
    • DTXSID0073908
    • CHOLANTHRENE [HSDB]
    • UNII-429L45KABE
    • Q4499005
    • CHEMBL41430
    • 7,8-Dimethylenebenz(a)anthracene
    • 1,2-dihydrocyclopenta[ij]tetraphene
    • AKOS015904903
    • CHOLANTHRENE [MI]
    • 1,2-Dihydroxybenz(j)aceanthrylene
    • Inchi: 1S/C20H14/c1-2-7-16-13(4-1)8-10-17-18-11-9-14-5-3-6-15(20(14)18)12-19(16)17/h1-8,10,12H,9,11H2
    • InChI Key: KVFJBIQWENJTDM-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4C=CC=CC=4C=3C=C3C=CC=C(CC1)C=23

Computed Properties

  • Exact Mass: 254.11000
  • Monoisotopic Mass: 254.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.1180 (estimate)
  • Melting Point: 173°
  • Boiling Point: 332.54°C (rough estimate)
  • Flash Point: 245.3°C
  • Refractive Index: 1.7040 (estimate)
  • PSA: 0.00000
  • LogP: 5.24480

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